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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Executive Summary
Histamine Bisphosphate (CAS 51-74-1), also known as Histamine Acid Phosphate, is the

stable diphosphate salt form of the biogenic amine histamine.[1] Unlike the unstable,

hygroscopic free base, this salt is the standard for preparation of clinical diagnostic solutions

and pharmacological research reagents.

Its primary utility lies in Bronchial Provocation Tests (BPT) for asthma diagnosis and Gastric

Acid Secretion studies (augmented histamine test).[2] As a Senior Application Scientist, it is

critical to note that experimental reproducibility hinges on the precise stoichiometric conversion

between the salt form and the active histamine base—a frequent source of calculation error in

laboratory settings.

Part 1: Chemical Identity & Physicochemical
Profile[1]
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The bisphosphate salt is selected for commercial distribution due to its superior stability

compared to histamine dihydrochloride or the free base.

Core Data Table
Property Technical Specification

CAS Number 51-74-1

Chemical Name
Histamine Bisphosphate; 1H-Imidazole-4-

ethanamine, phosphate (1:[2][1][3]2)

Molecular Formula

Molecular Weight
307.14 g/mol (Anhydrous) / ~325.15 g/mol

(Monohydrate)

Appearance White crystalline powder

Solubility
Freely soluble in water (>100 mg/mL); soluble in

ethanol.[2]

pH (Aqueous)
Acidic (pH 3.0–4.0 in 5% solution) due to

phosphate groups.[2]

Stability

Light sensitive; Hygroscopic.[2][4] Store at

-20°C. Solutions degrade if autoclaved; use

filtration.[2]

Critical Formulation Insight: The "Base-Equivalent"
Calculation
Researchers often fail to account for the phosphate counter-ions when calculating molarity.

Histamine Base MW: ~111.15 g/mol [2]

Histamine Bisphosphate MW: ~307.14 g/mol [2][1][5]

Conversion Factor: 2.76 mg of Histamine Bisphosphate

1 mg of Histamine Base.[2]
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Scientist-to-Scientist Note: Clinical protocols (e.g., ATS Guidelines) often specify doses in

mg/mL of histamine base.[2] If you weigh 1.0 mg of CAS 51-74-1, you are only delivering ~0.36

mg of active histamine.[2] Always verify if your protocol requires "salt weight" or "base weight."

[2]

Part 2: Pharmacodynamics & Mechanism of Action
Histamine bisphosphate acts as a non-selective agonist across four G-protein coupled

receptors (GPCRs).[2] In diagnostic applications, we primarily exploit the H1 and H2 pathways.

Receptor Signaling Cascade
H1 Receptor (Gq-coupled): Located on bronchial smooth muscle and endothelium.[2]

Activation triggers Phospholipase C (PLC), increasing intracellular

, leading to bronchoconstriction (asthma challenge) and vascular permeability (wheal/flare).
[2]

H2 Receptor (Gs-coupled): Located on gastric parietal cells.[2] Activation stimulates Adenylyl

Cyclase (AC), raising cAMP, which activates Protein Kinase A (PKA) to drive the

-ATPase pump, causing gastric acid secretion.

Pathway Visualization
The following diagram illustrates the divergent signaling pathways utilized in respiratory and

gastrointestinal applications.
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Figure 1: Divergent signaling cascades of Histamine Bisphosphate in respiratory (H1-mediated)

and gastric (H2-mediated) tissues.[2]

Part 3: Experimental Protocols
Protocol A: Bronchial Provocation Test (BPT)
Objective: Determine the

(Provocative Concentration causing a 20% fall in FEV1).[2] Standard: Modified Cockcroft
Method / ATS Guidelines.

1. Solution Preparation (Self-Validating Step)
Prepare a stock solution equivalent to 16 mg/mL Histamine Base.

Reagent: Histamine Bisphosphate (CAS 51-74-1).[2][1][4][3]

Calculation: Target 16 mg/mL base

2.76 (Salt/Base ratio) = 44.16 mg/mL of Histamine Bisphosphate salt.[2]

Vehicle: Phosphate Buffered Saline (PBS) with 0.4% phenol (preservative) if storing, or

sterile saline for immediate use.[2]
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Serial Dilution: Create doubling dilutions: 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16 mg/mL.

2. Challenge Workflow
This workflow ensures safety and data integrity.
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Figure 2: Step-by-step logic flow for Histamine Bronchial Challenge, incorporating safety stops.
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Protocol B: Gastric Acid Secretion (Augmented
Histamine Test)
Note: Largely superseded by Pentagastrin, but Histamine Bisphosphate remains the reference

standard for maximal parietal cell output.

Fasting: Subject fasts for 12 hours.

Basal Collection: Nasogastric tube inserted; basal secretion collected for 1 hour.[2]

Protection: Administer an H1-antagonist (e.g., Chlorpheniramine) IM 30 mins prior.[2]

Crucial: This blocks the respiratory/vascular side effects (H1) while leaving the gastric acid

effects (H2) uninhibited.[2]

Stimulation: Inject Histamine Bisphosphate subcutaneously.[2]

Dose: 0.04 mg/kg body weight (Salt weight).[2]

Collection: Aspirate gastric juice every 15 mins for 1 hour.

Analysis: Titrate against NaOH to determine Peak Acid Output (PAO).

Part 4: Safety, Handling & Stability
Hazard Identification

Signal Word: DANGER

H-Statements: H334 (Allergy/Asthma symptoms), H315 (Skin Irritation), H319 (Eye Irritation).

[2]

PPE: N95 respirator is mandatory when weighing the powder to prevent inhalation of dust,

which can trigger immediate bronchospasm in sensitized individuals.

Storage & Degradation[1][6][7]
Hygroscopicity: The bisphosphate salt absorbs moisture rapidly.[2] Weigh quickly and reseal.

Oxidation: Aqueous solutions oxidize over time, turning yellow.[2] Discard if colored.[2]
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Sterilization:Do not autoclave histamine solutions; heat can cause degradation.[2] Use 0.22

membrane filtration.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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